3-[(4-chlorophenyl)amino]-3-(4-ethoxyphenyl)-1-phenyl-1-propanone

• IUPAC Name: 3-(4-chloroanilino)-3-(4-ethoxyphenyl)-1-phenylpropan-1-one
• InChI: InChI=1S/C23H22ClNO2/c1-2-27-21-14-8-17(9-15-21)22(25-20-12-10-19(24)11-13-20)16-23(26)18-6-4-3-5-7-18/h3-15,22,25H,2,16H2,1H3
• InChI Key: ZIUJWCRFIDIZMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)C2=CC=CC=C2)NC3=CC=C(C=C3)Cl
• Molecular Formula: C23H22ClNO2
• Molecular Weight: 379.9 g/mol

Description

3-[(4-chlorophenyl)amino]-3-(4-ethoxyphenyl)-1-phenyl-1-propanone, commonly known as 4-CEC, is a synthetic cathinone that belongs to the class of phenethylamines. It is a powerful stimulant that has gained popularity among drug users due to its euphoric and energetic effects. However, the use of 4-CEC is illegal in many countries due to its potential for abuse and addiction.

Mechanism of Action

The mechanism of action of 4-CEC involves the inhibition of the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, resulting in its stimulant effects. 4-CEC has also been shown to bind to the serotonin transporter, although its affinity for this receptor is relatively low.
Biochemical and Physiological Effects:
The use of 4-CEC has been associated with a range of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. It has also been shown to cause vasoconstriction, leading to reduced blood flow to the extremities. In addition, 4-CEC has been shown to have neurotoxic effects, leading to the death of dopamine and serotonin neurons in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-CEC in lab experiments is its relatively simple synthesis method. This makes it easy to obtain and use in research studies. However, 4-CEC has several limitations as a research tool. It has a high potential for abuse and addiction, making it difficult to control its use in research participants. In addition, its neurotoxic effects may limit its use in long-term studies.

Future Directions

For research on 4-CEC include the development of new synthetic cathinones with improved safety profiles, the identification of its long-term effects on the brain and other organ systems, and the exploration of its potential therapeutic uses.

Synthesis Methods

The synthesis of 4-CEC involves the reaction of 4-chloroamphetamine with 4-ethoxyphenylacetone in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then treated with hydrochloric acid to yield 4-CEC. The synthesis of 4-CEC is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-CEC has been used in scientific research to study its effects on the central nervous system. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to its stimulant effects. 4-CEC has also been used as a reference standard for the identification and quantification of synthetic cathinones in biological samples.